N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine

• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: N-[(3-methoxy-2-phenylmethoxyphenyl)methyl]propan-2-amine
• InChI: InChI=1S/C18H23NO2/c1-14(2)19-12-16-10-7-11-17(20-3)18(16)21-13-15-8-5-4-6-9-15/h4-11,14,19H,12-13H2,1-3H3
• InChI Key: ZRZOGSDWIOVJAZ-UHFFFAOYSA-N
• SMILES: CC(C)NCC1=C(C(=CC=C1)OC)OCC2=CC=CC=C2

Description

N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine, commonly known as 25B-NBOMe, is a synthetic psychedelic drug that belongs to the phenethylamine and benzodiazepine chemical classes. It was first synthesized by Ralf Heim and his team in 2003. Since then, it has gained significant attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine acts as a partial agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and norepinephrine. This results in altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine include altered perception of time, space, and self, enhanced creativity and introspection, and changes in mood and emotion. It can also induce physical effects such as increased heart rate and blood pressure, dilated pupils, and sweating.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine in lab experiments is its selectivity towards the 5-HT2A receptor, which allows for more precise manipulation of the receptor. However, one limitation is its potential for abuse and misuse, which can lead to adverse effects on human health.

Future Directions

For research on N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine include investigating its potential therapeutic applications in the treatment of mental health disorders, exploring its mechanism of action at the molecular level, and developing safer and more effective analogs with reduced potential for abuse and misuse. Additionally, more research is needed to understand the long-term effects of N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine on human health and behavior.
Conclusion:
In conclusion, N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine is a synthetic psychedelic drug that has shown potential therapeutic applications in the treatment of various mental health disorders. Its mechanism of action involves partial agonism of the 5-HT2A receptor, leading to altered perception, mood, and cognition. While it has advantages for lab experiments, its potential for abuse and misuse raises concerns for human health. Further research is needed to explore its potential therapeutic applications and develop safer and more effective analogs.

Synthesis Methods

The synthesis of N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine involves several steps, including the reaction of 2-methoxy-5-nitrobenzaldehyde with 2-bromoanisole, followed by reduction with sodium borohydride to obtain 2-(2-methoxy-5-nitrophenyl)ethanol. The resulting product is then reacted with propionyl chloride to yield N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine. The purity of the final product can be confirmed using analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine has shown potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It acts as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. Studies have shown that N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine can induce a state of altered consciousness, which may be useful in psychotherapy and spiritual practices.